Cas no 1448046-12-5 (N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide)

• Product Name: N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide
• CAS No: 1448046-12-5
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5913426
• PubChem ID: 71788634
• Update Time: 2025-05-19

N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide
• N1-(2-cyanophenyl)-N2-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)oxalamide
• 1448046-12-5
• AKOS024537832
• N'-(2-cyanophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]oxamide
• N-(2-CYANOPHENYL)-N'-[(4-HYDROXYOXAN-4-YL)METHYL]ETHANEDIAMIDE
• F6200-0852

• Inchi： 1S/C15H17N3O4/c16-9-11-3-1-2-4-12(11)18-14(20)13(19)17-10-15(21)5-7-22-8-6-15/h1-4,21H,5-8,10H2,(H,17,19)(H,18,20)
• InChI Key： POBGKZDKCXUDTM-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCOCC1)(=O)C(NC1=CC=CC=C1C#N)=O

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111Ų

Additional information on N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide

N-(2-Cyanophenyl)-N'-(4-Hydroxyoxan-4-yl)Methylethanediamide: A Comprehensive Overview

The compound with CAS No. 1448046-12-5, known as N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide, is a fascinating molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

N-(2-Cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide is a derivative of ethanediamide, a class of compounds known for their versatile reactivity and ability to form hydrogen bonds. The molecule consists of two key functional groups: the 2-cyanophenyl group and the 4-hydroxyoxan-4-yl group, which are connected via a methylene bridge. The presence of these groups imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the importance of cyanophenyl groups in enhancing the electronic properties of organic compounds. The 2-cyanophenyl group in this compound contributes to its aromaticity and electron-withdrawing characteristics, which are crucial for its reactivity in various chemical reactions. On the other hand, the 4-hydroxyoxan-4-yl group introduces hydroxyl functionality, enabling the formation of hydrogen bonds and increasing the compound's solubility in polar solvents.

The synthesis of N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide involves a multi-step process that typically begins with the preparation of the individual precursor molecules. The cyanophenyl group can be synthesized through cyanation reactions, while the hydroxyoxan group is often derived from cyclic ethers or through ring-opening reactions. The final step involves coupling these precursors using appropriate coupling agents or activation techniques to form the desired ethanediamide derivative.

One of the most promising applications of this compound lies in its potential use as a building block in drug discovery. The combination of aromaticity and hydroxyl functionality makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. Recent research has explored its role as a ligand in metalloenzyme inhibitors and as a component in small-molecule drug candidates targeting various diseases, including cancer and inflammation.

In addition to its pharmaceutical applications, N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide has shown potential in materials science. Its ability to form hydrogen bonds makes it suitable for use in supramolecular chemistry, where it can serve as a linker or template for self-assembled structures. Furthermore, its electronic properties make it a candidate for use in organic electronics, particularly in semiconducting materials and conductive polymers.

The latest research on this compound has also focused on its catalytic applications. Studies have demonstrated that it can act as an efficient catalyst in various organic transformations, including nucleophilic substitutions and condensation reactions. Its ability to stabilize transition states through hydrogen bonding has been particularly advantageous in these reactions.

In conclusion, N-(2-cyanophenyl)-N'-(4-hydroxyoxan-4-yl)methylethanediamide is a versatile compound with a wide range of potential applications. Its unique structural features and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.